![molecular formula C19H20ClNO3 B5215797 ethyl 2-benzyl-3-[(4-chlorobenzyl)amino]-3-oxopropanoate](/img/structure/B5215797.png)
ethyl 2-benzyl-3-[(4-chlorobenzyl)amino]-3-oxopropanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-benzyl-3-[(4-chlorobenzyl)amino]-3-oxopropanoate is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of benzyl esters and is commonly used in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of ethyl 2-benzyl-3-[(4-chlorobenzyl)amino]-3-oxopropanoate is not well understood. However, it is believed to act as a nucleophile in various reactions, leading to the formation of new compounds. It is also believed to have a role in the inhibition of certain enzymes, such as proteases and kinases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it has been reported to have antifungal, antihypertensive, and anti-inflammatory properties. It has also been reported to have cytotoxic effects on certain cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 2-benzyl-3-[(4-chlorobenzyl)amino]-3-oxopropanoate in lab experiments are its high yield and purity. It is also relatively easy to synthesize, making it a popular choice for organic synthesis. However, the limitations of using this compound include its potential toxicity and the need for expertise in organic synthesis.
Future Directions
There are several future directions for research on ethyl 2-benzyl-3-[(4-chlorobenzyl)amino]-3-oxopropanoate. One direction is to study its mechanism of action in more detail and identify its targets in various biological systems. Another direction is to explore its potential as a drug candidate for various diseases, such as cancer, hypertension, and inflammation. Additionally, further research can be done to optimize the synthesis method and improve the yield and purity of this compound.
Synthesis Methods
The synthesis of ethyl 2-benzyl-3-[(4-chlorobenzyl)amino]-3-oxopropanoate involves the reaction of benzylamine with ethyl 3-oxobutanoate in the presence of 4-chlorobenzyl chloride. This reaction is carried out under controlled conditions and requires expertise in organic synthesis.
Scientific Research Applications
Ethyl 2-benzyl-3-[(4-chlorobenzyl)amino]-3-oxopropanoate has been extensively used in scientific research for the synthesis of various organic compounds. This compound has been used in the development of new drugs, such as antihypertensive agents, antifungal agents, and anti-inflammatory agents. It has also been used in the synthesis of various natural products, such as alkaloids and terpenes.
properties
IUPAC Name |
ethyl 2-benzyl-3-[(4-chlorophenyl)methylamino]-3-oxopropanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClNO3/c1-2-24-19(23)17(12-14-6-4-3-5-7-14)18(22)21-13-15-8-10-16(20)11-9-15/h3-11,17H,2,12-13H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFKJLBDYGMOMQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC=CC=C1)C(=O)NCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.